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Compound of Interest

Compound Name: 2-Phosphoglyceric Acid

Cat. No.: B1199676

Audience: Researchers, scientists, and drug development professionals.

Introduction: 2-Phosphoglyceric acid (2-PGA) is a critical intermediate metabolite in the
central carbon metabolism, primarily known for its role in the glycolytic pathway.[1] Accurate
guantification of 2-PGA is essential for understanding cellular energy status, metabolic flux, and
the effects of therapeutic agents on metabolic pathways. However, due to its polar nature and
rapid turnover in biological systems, meticulous sample preparation is paramount to prevent
enzymatic degradation and ensure data accuracy and reproducibility.[2][3] This document
provides detailed protocols for the quenching, extraction, and derivatization of 2-PGA from
biological samples for metabolomic analysis.

2-Phosphoglyceric Acid in Glycolysis

2-PGA is formed from 3-phosphoglycerate by the enzyme phosphoglycerate mutase. It is then
converted to phosphoenolpyruvate (PEP) by enolase. This sequence is a key part of the
energy-generating phase of glycolysis.
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Figure 1: Role of 2-Phosphoglyceric acid in the Glycolysis pathway.

General Sample Preparation Workflow

The successful analysis of 2-PGA requires a series of carefully executed steps to inactivate
enzymes, extract the metabolite, and prepare it for the chosen analytical platform. The general

workflow is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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